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Compound of Interest

Compound Name: 1-O-Hexadecyilglycerol

Cat. No.: B054846

An in-depth exploration of the prevalence, biological activity, and associated signaling
pathways of 1-O-Hexadecylglycerol (chimyl alcohol) in marine ecosystems, tailored for
researchers, scientists, and drug development professionals.

Introduction

1-O-Hexadecylglycerol, commonly known as chimyl alcohol, is a naturally occurring
monoalkylglycerol ether found in a variety of marine organisms. As a precursor in the
biosynthesis of plasmalogens and other ether lipids, it plays a crucial role in the structure and
function of cell membranes.[1] This technical guide provides a comprehensive overview of 1-O-
Hexadecylglycerol's presence in marine life, its biological activities, and the signaling
pathways it modulates. The information is curated to support research and development in
pharmacology and marine biotechnology.

Quantitative Presence of 1-O-Hexadecylglycerol in
Marine Organisms

1-O-Hexadecylglycerol has been identified in various marine species, with its concentration
varying significantly among different organisms and tissues. The following table summarizes
the available quantitative data on its prevalence.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b054846?utm_src=pdf-interest
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.researchgate.net/publication/221992207_Plasmalogens_fatty_acids_and_alkyl_glyceryl_ethers_of_marine_and_freshwater_clams_and_mussels
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/product/b054846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentration of 1-
Marine Organism TissuelExtract O- Reference(s)
Hexadecylglycerol

Greenland Shark
9-13% of total

(Centrophorus Liver Oll [2]
alkylglycerols

squamosus)
Sponge (Haliclona Glyceryl Ether

ponge ( Y ] Y 35.3% [3]
sp.) Fraction
Marine and Major saturated 1-O-
Freshwater Clams Total Lipids alkyl glycerol ether [1]
and Mussels (along with C18)

Note: The data for clams and mussels indicates that 1-O-Hexadecylglycerol is a major
component, but a precise percentage of the total lipid content was not specified in the cited
literature.

Biological Activities and Therapeutic Potential

1-O-Hexadecylglycerol and related alkylglycerols exhibit a range of biological activities that
are of significant interest to the scientific and pharmaceutical communities. These activities
include:

» Anticancer Properties: Alkylglycerols have demonstrated the ability to restrain the growth and
metastasis of grafted tumors in mice.[4] This has been attributed, in part, to anti-angiogenic
effects.

o Immunomodulatory Effects: Chimyl alcohol and other alkylglycerols are known to stimulate
the immune system, including the enhancement of macrophage activity.[5]

e Pro-inflammatory Activity: Studies have shown that chimyl alcohol can promote the activation
of immune processes, including the enhancement of cell proliferation and increasing the
activity of the proinflammatory marker CD86.[1]

Key Signaling Pathways Modulated by Ether Lipids
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While direct studies on the signaling effects of 1-O-Hexadecylglycerol are limited, research on
structurally and functionally related ether lipids provides strong evidence for their modulation of
key cellular signaling pathways, particularly the PI3SK/Akt and MAPK/ERK pathways. These
pathways are critical regulators of cell proliferation, survival, and apoptosis.

PI3K/Akt Signhaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell
survival and proliferation. Evidence suggests that ether-linked lipids can influence this pathway.
For instance, some ether lipids have been shown to inhibit PI3K/Akt signaling, leading to
reduced cell growth.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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